Cas no 2171147-20-7 ((2R)-2-{4-bromo-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid)
(2R)-2-{4-bromo-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2R)-2-{4-bromo-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid
- (2R)-2-{[4-bromo-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}propanoic acid
- 2171147-20-7
- EN300-1491605
-
- Inchi: 1S/C25H21BrN2O5/c1-14(24(30)31)27-23(29)15-10-11-21(26)22(12-15)28-25(32)33-13-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-12,14,20H,13H2,1H3,(H,27,29)(H,28,32)(H,30,31)/t14-/m1/s1
- InChI Key: IWDCFCUQPTWQFW-CQSZACIVSA-N
- SMILES: BrC1=CC=C(C(N[C@@H](C(=O)O)C)=O)C=C1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 508.06338g/mol
- Monoisotopic Mass: 508.06338g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 7
- Complexity: 712
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 105Ų
(2R)-2-{4-bromo-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1491605-1.0g |
(2R)-2-{[4-bromo-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}propanoic acid |
2171147-20-7 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1491605-50mg |
(2R)-2-{[4-bromo-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}propanoic acid |
2171147-20-7 | 50mg |
$2044.0 | 2023-09-28 | ||
| Enamine | EN300-1491605-100mg |
(2R)-2-{[4-bromo-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}propanoic acid |
2171147-20-7 | 100mg |
$2142.0 | 2023-09-28 | ||
| Enamine | EN300-1491605-250mg |
(2R)-2-{[4-bromo-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}propanoic acid |
2171147-20-7 | 250mg |
$2239.0 | 2023-09-28 | ||
| Enamine | EN300-1491605-500mg |
(2R)-2-{[4-bromo-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}propanoic acid |
2171147-20-7 | 500mg |
$2336.0 | 2023-09-28 | ||
| Enamine | EN300-1491605-1000mg |
(2R)-2-{[4-bromo-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}propanoic acid |
2171147-20-7 | 1000mg |
$2433.0 | 2023-09-28 | ||
| Enamine | EN300-1491605-2500mg |
(2R)-2-{[4-bromo-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}propanoic acid |
2171147-20-7 | 2500mg |
$4771.0 | 2023-09-28 | ||
| Enamine | EN300-1491605-5000mg |
(2R)-2-{[4-bromo-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}propanoic acid |
2171147-20-7 | 5000mg |
$7058.0 | 2023-09-28 | ||
| Enamine | EN300-1491605-10000mg |
(2R)-2-{[4-bromo-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}propanoic acid |
2171147-20-7 | 10000mg |
$10464.0 | 2023-09-28 |
(2R)-2-{4-bromo-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid Related Literature
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
Additional information on (2R)-2-{4-bromo-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid
Comprehensive Analysis of (2R)-2-{4-bromo-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid (CAS No. 2171147-20-7)
The compound (2R)-2-{4-bromo-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid (CAS No. 2171147-20-7) is a specialized chiral amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and a brominated phenyl moiety, makes it invaluable for constructing complex peptide architectures. Researchers frequently search for "Fmoc-protected amino acids" or "peptide coupling reagents," highlighting its relevance in modern drug discovery and bioconjugation technologies.
In the context of trending topics like "targeted drug delivery" and "precision medicine," this compound’s role becomes even more critical. The bromo substituent offers a handle for further functionalization via cross-coupling reactions, aligning with the demand for "click chemistry" and "bioorthogonal reactions." Its chiral center (2R configuration) ensures stereochemical precision, a key concern in developing therapeutics with minimized off-target effects. Users often query "how to remove Fmoc group" or "applications of bromoaryl amino acids," reflecting its practical significance in synthetic workflows.
From a technical perspective, the carboxylic acid terminus enables seamless integration into solid-phase peptide synthesis (SPPS), a technique dominating "peptide drug development" discussions. The compound’s CAS No. 2171147-20-7 is frequently cross-referenced in patents exploring "GPCR-targeting peptides" or "enzyme inhibitors." Its stability under SPPS conditions and compatibility with common deprotection protocols (e.g., piperidine treatment) make it a staple in laboratories focusing on "peptide therapeutics" and "biomaterials engineering."
Environmental and scalability considerations are also pertinent. The compound’s design avoids heavy metals or toxic byproducts, addressing the growing emphasis on "green chemistry in pharma." Analytical techniques like HPLC and LC-MS are typically employed for purity verification, topics often searched alongside "peptide characterization methods." As the industry shifts toward "continuous manufacturing," derivatives like this are optimized for high-yield, reproducible synthesis.
In summary, (2R)-2-{4-bromo-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid exemplifies the intersection of synthetic chemistry and biomedical innovation. Its multifaceted applications—from "antibody-drug conjugates (ADCs)" to "peptide vaccines"—ensure its prominence in both academic and industrial research, driven by evolving needs in "personalized therapy" and "biologics production."
2171147-20-7 ((2R)-2-{4-bromo-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)